2,5-dichloro-N,N-diethylbenzenesulfonamide

• Molecular Formula: C10H13Cl2NO2S
• Molecular Weight: 282.19 g/mol
• IUPAC Name: 2,5-dichloro-N,N-diethylbenzenesulfonamide
• InChI: InChI=1S/C10H13Cl2NO2S/c1-3-13(4-2)16(14,15)10-7-8(11)5-6-9(10)12/h5-7H,3-4H2,1-2H3
• InChI Key: XCGXYDKRIARDGE-UHFFFAOYSA-N
• SMILES: CCN(CC)S(=O)(=O)C1=C(C=CC(=C1)Cl)Cl

Description

2,5-dichloro-N,N-diethylbenzenesulfonamide, commonly known as DCBS, is a sulfonamide compound that has been widely used in scientific research due to its unique properties. DCBS is a white crystalline powder that is soluble in organic solvents and has a melting point of 123-125°C. It has been extensively studied for its potential applications in the fields of biochemistry, pharmacology, and medicine.

Mechanism of Action

The mechanism of action of DCBS is not fully understood, but it is believed to act as an inhibitor of carbonic anhydrase, an enzyme that plays a critical role in the regulation of acid-base balance in the body. DCBS has also been shown to inhibit the growth of certain cancer cells, although the exact mechanism of this effect is not yet fully understood.
Biochemical and Physiological Effects
DCBS has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. In animal studies, DCBS has been shown to reduce the production of gastric acid and to inhibit the growth of certain cancer cells. In vitro studies have shown that DCBS can inhibit the activity of carbonic anhydrase and can bind to proteins.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DCBS in scientific research is its high purity and stability. This makes it an ideal tool for studying the effects of sulfonamide compounds on biological systems. However, DCBS has some limitations in terms of its solubility and toxicity. It is important to use appropriate safety precautions when handling DCBS in the laboratory.

Future Directions

There are many potential future directions for research on DCBS. One area of interest is the development of new sulfonamide compounds based on the structure of DCBS. These compounds may have improved efficacy and reduced toxicity compared to DCBS. Another area of interest is the development of new methods for synthesizing DCBS and related compounds. Finally, further studies are needed to fully understand the mechanism of action of DCBS and its potential applications in the treatment of various diseases.

Synthesis Methods

DCBS can be synthesized through a multistep process starting with the reaction of 2,5-dichlorobenzenesulfonyl chloride with diethylamine. The resulting intermediate is then reacted with sodium hydroxide to yield DCBS. This process has been optimized to produce high yields of pure DCBS.

Scientific Research Applications

DCBS has been widely used in scientific research as a tool to study the effects of sulfonamide compounds on biological systems. It has been shown to have potential applications in the treatment of various diseases, including cancer and infectious diseases. DCBS has also been used as a tool to study the role of sulfonamide compounds in enzyme inhibition and protein binding.